1-(aminomethyl)adamantan-2-amine dihydrochloride
Overview
Description
1-(Aminomethyl)adamantan-2-amine dihydrochloride, also known as 1-amino-2-adamantanemethylamine dihydrochloride, is an organic compound used in a variety of scientific research applications. It is a white powder that is soluble in water and alcohol, and is often used as a reagent in organic synthesis. 1-(Aminomethyl)adamantan-2-amine dihydrochloride has a wide range of applications in biochemical and physiological research, as well as for in vitro experiments. This compound has been studied for its potential to act as an inhibitor of certain enzymes and receptors, and its ability to modulate the activity of certain proteins.
Mechanism of Action
1-(Aminomethyl)adamantan-2-amine dihydrochloride has been shown to act as an inhibitor of certain enzymes and receptors, and to modulate the activity of certain proteins. It has been shown to inhibit the enzyme monoamine oxidase (MAO) and the receptor for serotonin, as well as to modulate the activity of the protein kinase C (PKC).
Biochemical and Physiological Effects
1-(Aminomethyl)adamantan-2-amine dihydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme monoamine oxidase (MAO), which is involved in the metabolism of neurotransmitters such as serotonin and dopamine. In addition, it has been shown to modulate the activity of certain proteins, including the protein kinase C (PKC), which is involved in a variety of cellular processes.
Advantages and Limitations for Lab Experiments
1-(Aminomethyl)adamantan-2-amine dihydrochloride has a number of advantages for use in laboratory experiments. It is a white powder that is soluble in water and alcohol, making it easy to use in various experiments. In addition, it is relatively inexpensive, making it a cost-effective reagent. However, it is important to note that this compound can be toxic in high doses and should be handled with care.
Future Directions
There are a number of potential future directions for research involving 1-(Aminomethyl)adamantan-2-amine dihydrochloride. These include further investigations into its potential as an inhibitor of certain enzymes and receptors, as well as studies of its effects on the activity of certain proteins. Additionally, further research could be conducted into its potential as a drug target, and its effects on the metabolism of neurotransmitters. Finally, it could be studied for its potential to modulate the activity of certain cellular processes.
Synthesis Methods
1-(Aminomethyl)adamantan-2-amine dihydrochloride can be synthesized from the reaction of adamantan-2-amine with chloroacetic acid in aqueous solution. The reaction is carried out at room temperature and results in the formation of a white crystalline solid. The purity of the compound can be determined by thin layer chromatography (TLC).
Scientific Research Applications
1-(Aminomethyl)adamantan-2-amine dihydrochloride has been used in a variety of scientific research applications, including in vitro studies of enzyme and receptor inhibition, as well as in biochemical and physiological research. It has been used to study the effects of protein modulation, and to investigate the effects of certain drugs on the activity of certain enzymes and receptors.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(aminomethyl)adamantan-2-amine dihydrochloride involves the reaction of 1-adamantanecarboxaldehyde with formaldehyde and ammonium chloride to form 1-(aminomethyl)adamantane. This intermediate is then reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "1-adamantanecarboxaldehyde", "formaldehyde", "ammonium chloride", "hydrochloric acid" ], "Reaction": [ "Step 1: Mix 1-adamantanecarboxaldehyde, formaldehyde, and ammonium chloride in a solvent such as ethanol.", "Step 2: Heat the mixture to reflux for several hours.", "Step 3: Cool the mixture and filter the resulting solid.", "Step 4: Dissolve the solid in a solvent such as methanol.", "Step 5: Add hydrochloric acid to the solution to form the dihydrochloride salt.", "Step 6: Isolate the product by filtration and drying." ] } | |
CAS RN |
27146-53-8 |
Molecular Formula |
C11H22Cl2N2 |
Molecular Weight |
253.2 |
Purity |
95 |
Origin of Product |
United States |
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